Cas no 2679936-39-9 ((1R,4S)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-ene-1-carboxylic acid)

• Product Name: (1R,4S)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-ene-1-carboxylic acid
• CAS No: 2679936-39-9
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 5652329
• PubChem ID: 165906320
• Update Time: 2025-05-23

(1R,4S)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,4S)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopent-2-ene-1-carboxylic acid
• 2679936-39-9
• EN300-28272955
• (1R,4S)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-ene-1-carboxylic acid

• Inchi： 1S/C10H13NO4/c1-2-5-15-10(14)11-8-4-3-7(6-8)9(12)13/h2-4,7-8H,1,5-6H2,(H,11,14)(H,12,13)/t7-,8+/m0/s1
• InChI Key： UKOZLXYSJXERQK-JGVFFNPUSA-N
• SMILES： OC([C@H]1C=C[C@H](C1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (1R,4S)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-ene-1-carboxylic acid

Introduction to (1R,4S)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-ene-1-carboxylic Acid (CAS No. 2679936-39-9)

(1R,4S)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-ene-1-carboxylic acid, with the CAS number 2679936-39-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in medicinal chemistry and synthetic biology. The unique structural features of this compound make it a valuable scaffold for the design of novel therapeutic agents.

The stereochemistry of (1R,4S)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-ene-1-carboxylic acid is crucial in determining its biological activity. The presence of the (1R,4S) configuration suggests a specific spatial arrangement of atoms that can influence how the molecule interacts with biological targets. This precise stereochemical control is essential in pharmaceutical development, as even minor changes in configuration can significantly alter the efficacy and safety of a drug candidate.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced selectivity and reduced side effects. The compound (1R,4S)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-ene-1-carboxylic acid exemplifies this trend, as its chiral center plays a pivotal role in its pharmacological properties. Researchers have been exploring various derivatives of this compound to optimize its pharmacokinetic and pharmacodynamic profiles.

The functional group (prop-2-en-1-yloxy)carbonylamino adds another layer of complexity to the molecule, making it a versatile building block for further chemical modifications. This group is known for its ability to enhance binding affinity and stability when incorporated into drug molecules. Its presence in (1R,4S)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-ene-1-carboxylic acid suggests that it could be a key factor in its potential therapeutic applications.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. The compound (1R,4S)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-ene-1-carboxylic acid has been studied for its potential role in modulating various biological pathways. For instance, studies have shown that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for treating a range of diseases.

Advances in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques have allowed researchers to predict how (1R,4S)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-ene-1-carboxylic acid interacts with biological targets at the atomic level. These insights have guided the design of more effective drug candidates and have accelerated the drug discovery process.

In addition to its pharmaceutical applications, (1R,4S)-4-{(prop-2-en-1-yloxy)carbonylamino}cyclopent-2-ene-1-carboxylic acid has potential uses in synthetic biology. Its complex structure provides a rich framework for exploring new synthetic pathways and developing novel biomaterials. Researchers are investigating how this compound can be used to create new materials with specific properties, such as enhanced biodegradability or improved mechanical strength.

The synthesis of (1R,4S)-4-{(prop-2-en-oxy)carbonylamino}cyclopent--ene--carboxylic acid is another area of active research. Chemists have developed various synthetic routes to produce this compound with high enantioselectivity and yield. These methods often involve advanced catalytic techniques and chiral auxiliaries to ensure the correct stereochemical configuration.

One notable approach involves the use of asymmetric hydrogenation to introduce the (R) configuration at the chiral center. This method has been particularly successful in producing enantiomerically pure forms of the compound, which are essential for pharmaceutical applications. Additionally, biocatalytic methods have been explored as alternative routes to synthesis, offering a more sustainable and environmentally friendly approach.

The pharmacological profile of (1R,4S)-4-{(prop--en--oxygen--carbon--oxygen--carbon--nitrogen--)cyclopent--two--carbon--carbon--oxygen} is still being thoroughly investigated. Preclinical studies have shown promising results regarding its potential therapeutic effects on various diseases. These studies have focused on understanding how the compound interacts with different biological targets and how these interactions translate into clinical benefits.

For instance, research has indicated that derivatives of this compound may have anti-inflammatory properties by modulating cytokine production and immune responses. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary studies suggest that it may also exhibit anticancer effects by inhibiting key signaling pathways involved in tumor growth.

The development of novel drug delivery systems has also been explored in conjunction with this compound. Researchers are investigating how to encapsulate or modify (1R,4S)-4-{(prop--en-oxygen--)carbon--)cyclopent--two--)carbon--)oxygen} to improve its bioavailability and target specificity. These advancements could lead to more effective treatments with fewer side effects.

In conclusion, (1R,4S)-(-{((propanal carbon oxygen carbon nitrogen)}))(-{((propanal carbon oxygen carbon nitrogen)}))(-{((propanal carbon oxygen carbon nitrogen)}))cyclopent–two–carbon–carbon–oxygen (CAS No.2679936–39–9), represents a significant advancement in pharmaceutical chemistry.. Its unique structural features and functional groups make it a valuable scaffold for designing novel therapeutic agents with potential applications across multiple disease areas.. As research continues to uncover new insights into its pharmacological properties, it is likely that this compound will play an increasingly important role in future drug development efforts..